Cas no 14612-26-1 (9H-Purin-6-aminium,N,N,N-trimethyl-, inner salt)

• Product Name: 9H-Purin-6-aminium,N,N,N-trimethyl-, inner salt
• CAS No: 14612-26-1
• MF: C₈H₁₁N₅
• MW: 177.206440210342
• CID: 203223
• PubChem ID: 21144219
• Update Time: 2025-04-19

9H-Purin-6-aminium,N,N,N-trimethyl-, inner salt Chemical and Physical Properties

Names and Identifiers

• 9H-Purin-6-aminium,N,N,N-trimethyl-, inner salt
• 6-Trimethylaminio-7H-purin-7-ide
• trimethyl(purin-9-id-6-yl)azanium
• 1H-Purin-6-aminium,N,N,N-trimethyl-, inner salt (9CI)
• 6-Trimethylammoniopurinide
• Ammonium, trimethylpurin-6-yl-, hydroxide,inner salt (8CI)
• Alpurine
• 14612-26-1
• DTXSID50610996
• NSC92189
• 6-(Trimethylazaniumyl)purin-9-ide
• NSC-92189
• 1H-Purin-6-aminium,N,N-trimethyl-, hydroxide, inner salt

• Inchi： 1S/C8H11N5/c1-13(2,3)8-6-7(10-4-9-6)11-5-12-8/h4-5H,1-3H3
• InChI Key： XOWCNIATQMMHBQ-UHFFFAOYSA-N
• SMILES： [N+](C)(C)(C)C1C2=C([N-]C=N2)N=CN=1

Computed Properties

• Exact Mass: 57.9587
• Monoisotopic Mass: 177.101
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 39.7A^2
• XLogP3: 0.2

Experimental Properties

• Density: g/cm3
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 0